Cas no 1213234-89-9 (2-ethynyl-5-Thiazolecarboxylic acid methyl ester)

• Product Name: 2-ethynyl-5-Thiazolecarboxylic acid methyl ester
• CAS No: 1213234-89-9
• MF: C₇H₅NO₂S
• MW: 167.185100317001
• CID: 1101940
• PubChem ID: 77231345
• Update Time: 2025-04-20

2-ethynyl-5-Thiazolecarboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-ethynyl-5-Thiazolecarboxylic acid methyl ester
• methyl 2-ethynylthiazole-5-carboxylate
• DA-14316
• SCHEMBL1967862
• 1213234-89-9
• HYMDHCXDWLJTLO-UHFFFAOYSA-N
• Methyl 2-ethynyl-1,3-thiazole-5-carboxylate

• Inchi： 1S/C7H5NO2S/c1-3-6-8-4-5(11-6)7(9)10-2/h1,4H,2H3
• InChI Key： HYMDHCXDWLJTLO-UHFFFAOYSA-N
• SMILES： S1C(C#C)=NC=C1C(=O)OC

Computed Properties

• Exact Mass: 167.00409958g/mol
• Monoisotopic Mass: 167.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.4Ų